Cas no 1572516-06-3 (3-(chlorosulfonyl)-2-methylbenzoyl chloride)
3-(chlorosulfonyl)-2-methylbenzoyl chloride Chemical and Physical Properties
Names and Identifiers
-
- Benzoyl chloride, 3-(chlorosulfonyl)-2-methyl-
- 3-(chlorosulfonyl)-2-methylbenzoyl chloride
-
- MDL: MFCD31420896
- Inchi: 1S/C8H6Cl2O3S/c1-5-6(8(9)11)3-2-4-7(5)14(10,12)13/h2-4H,1H3
- InChI Key: PFEXCKRJRNUNSC-UHFFFAOYSA-N
- SMILES: C(Cl)(=O)C1=CC=CC(S(Cl)(=O)=O)=C1C
3-(chlorosulfonyl)-2-methylbenzoyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-286617-0.05g |
3-(chlorosulfonyl)-2-methylbenzoyl chloride |
1572516-06-3 | 95.0% | 0.05g |
$1056.0 | 2025-03-19 | |
| Enamine | EN300-286617-0.1g |
3-(chlorosulfonyl)-2-methylbenzoyl chloride |
1572516-06-3 | 95.0% | 0.1g |
$1106.0 | 2025-03-19 | |
| Enamine | EN300-286617-0.25g |
3-(chlorosulfonyl)-2-methylbenzoyl chloride |
1572516-06-3 | 95.0% | 0.25g |
$1156.0 | 2025-03-19 | |
| Enamine | EN300-286617-0.5g |
3-(chlorosulfonyl)-2-methylbenzoyl chloride |
1572516-06-3 | 95.0% | 0.5g |
$1207.0 | 2025-03-19 | |
| Enamine | EN300-286617-1.0g |
3-(chlorosulfonyl)-2-methylbenzoyl chloride |
1572516-06-3 | 95.0% | 1.0g |
$1256.0 | 2025-03-19 | |
| Enamine | EN300-286617-2.5g |
3-(chlorosulfonyl)-2-methylbenzoyl chloride |
1572516-06-3 | 95.0% | 2.5g |
$2464.0 | 2025-03-19 | |
| Enamine | EN300-286617-5.0g |
3-(chlorosulfonyl)-2-methylbenzoyl chloride |
1572516-06-3 | 95.0% | 5.0g |
$3645.0 | 2025-03-19 | |
| Enamine | EN300-286617-10.0g |
3-(chlorosulfonyl)-2-methylbenzoyl chloride |
1572516-06-3 | 95.0% | 10.0g |
$5405.0 | 2025-03-19 | |
| Ambeed | A1087304-1g |
3-(Chlorosulfonyl)-2-methylbenzoyl chloride |
1572516-06-3 | 95% | 1g |
$898.0 | 2024-04-23 | |
| Enamine | EN300-286617-1g |
3-(chlorosulfonyl)-2-methylbenzoyl chloride |
1572516-06-3 | 1g |
$1256.0 | 2023-09-06 |
3-(chlorosulfonyl)-2-methylbenzoyl chloride Related Literature
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Additional information on 3-(chlorosulfonyl)-2-methylbenzoyl chloride
Research Briefing on 3-(Chlorosulfonyl)-2-methylbenzoyl Chloride (CAS: 1572516-06-3) in Chemical Biology and Pharmaceutical Applications
3-(Chlorosulfonyl)-2-methylbenzoyl chloride (CAS: 1572516-06-3) is a highly reactive sulfonyl chloride derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in organic synthesis and drug development. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules, particularly in the construction of sulfonamide-based compounds, which are prevalent in many therapeutic agents. This briefing provides an overview of the latest research advancements related to this compound, focusing on its synthetic utility, mechanistic insights, and potential pharmaceutical applications.
In the context of synthetic chemistry, 3-(chlorosulfonyl)-2-methylbenzoyl chloride serves as a bifunctional reagent, enabling the introduction of both sulfonyl and acyl chloride groups into target molecules. A recent study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the one-pot synthesis of sulfonamide-linked heterocycles, which are critical scaffolds in kinase inhibitors. The researchers utilized this compound to achieve high-yield, regioselective sulfonylation under mild conditions, underscoring its advantages over traditional sulfonylation reagents. Furthermore, its stability and compatibility with various protecting groups make it a preferred choice for complex multi-step syntheses.
From a mechanistic perspective, advances in computational chemistry have shed light on the reactivity profile of 3-(chlorosulfonyl)-2-methylbenzoyl chloride. Density functional theory (DFT) calculations revealed that the electron-withdrawing effect of the chlorosulfonyl group significantly enhances the electrophilicity of the adjacent carbonyl carbon, facilitating nucleophilic attack by amines and alcohols. This insight has been leveraged to design more efficient catalytic systems for sulfonamide formation, as reported in a 2023 ACS Catalysis paper. The study also identified solvent effects on reaction kinetics, with polar aprotic solvents like DMF accelerating the rate of sulfonylation by stabilizing the transition state.
In pharmaceutical applications, this compound has emerged as a cornerstone in the development of protease inhibitors and GPCR modulators. A notable example is its use in the synthesis of a novel class of SARS-CoV-2 main protease inhibitors, where the sulfonamide moiety derived from 3-(chlorosulfonyl)-2-methylbenzoyl chloride was found to form critical hydrogen bonds with the enzyme's active site. Preclinical data from a collaborative study between academic and industry researchers showed promising antiviral activity, with IC50 values in the nanomolar range. These findings were recently presented at the 2023 International Conference on Antiviral Research.
Despite its utility, challenges remain in handling 3-(chlorosulfonyl)-2-methylbenzoyl chloride due to its moisture sensitivity and potential for exothermic decomposition. Recent safety studies published in Organic Process Research & Development have proposed optimized storage conditions (under inert gas at -20°C) and safer workup protocols involving quench solutions to mitigate risks. Additionally, green chemistry approaches are being explored to replace chlorinated solvents in reactions involving this compound, with cyclopentyl methyl ether (CPME) showing particular promise as a sustainable alternative.
Looking ahead, the unique reactivity of 3-(chlorosulfonyl)-2-methylbenzoyl chloride positions it as a valuable tool for emerging areas such as targeted protein degradation (PROTACs) and covalent inhibitor design. Ongoing research is investigating its use in the synthesis of sulfonyl fluoride warheads for covalent kinase inhibitors, leveraging its ability to introduce both sulfonyl and reactive leaving groups in a single step. With its multifaceted applications and ongoing methodological refinements, this compound is poised to remain a focal point in medicinal chemistry innovation.
1572516-06-3 (3-(chlorosulfonyl)-2-methylbenzoyl chloride) Related Products
- 37828-01-6(3,5-Bis(chlorosulfonyl)benzoyl Chloride)
- 38215-37-1(1,3-Benzenedicarbonyl dichloride, 5-(chlorosulfonyl)-)
- 7516-60-1(Benzoyl chloride,4-(chlorosulfonyl)-)
- 40625-64-7(2-(Chlorosulfinyl)benzoyl chloride)
- 63434-81-1(1,4-Naphthalenedicarbonyl dichloride, 6-(chlorosulfonyl)-)
- 547739-67-3(3-(Chlorosulfonyl)-4-methylbenzoyl chloride)
- 34684-21-4(Benzoyl chloride, 2-(chlorosulfonyl)-)
- 4052-92-0(3-(Chlorosulfonyl)benzoyl chloride)
- 477587-96-5([1,1'-BIPHENYL]-2,2'-DISULFONYL DICHLORIDE, 4,4'-BIS(CHLOROCARBONYL)-)
- 619297-88-0(Benzenesulfonyl chloride, 2-(chlorocarbonyl)-5-iodo-)